Cas no 2287341-00-6 ([5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride)

• Product Name: [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride
• CAS No: 2287341-00-6
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 5975631
• PubChem ID: 137943287
• Update Time: 2025-05-20

[5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride
• 2287341-00-6
• EN300-6738965
• [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride

• Inchi： 1S/C9H9N3O.ClH/c10-6-7-5-9(13-12-7)8-3-1-2-4-11-8;/h1-5H,6,10H2;1H
• InChI Key： MMYNGGHGKLEPBI-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2C=CC=CN=2)=CC(CN)=N1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride

Comprehensive Overview of [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride (CAS No. 2287341-00-6)

[5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride is a specialized organic compound with the CAS number 2287341-00-6. This compound belongs to the class of heterocyclic amines, featuring a pyridine and oxazole ring system. Its unique structure makes it a valuable intermediate in pharmaceutical research and material science. The compound is often sought after for its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

The molecular formula of [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride is C9H10ClN3O, with a molecular weight of approximately 211.65 g/mol. The presence of both pyridine and oxazole rings contributes to its distinct chemical properties, such as moderate solubility in polar solvents and stability under standard laboratory conditions. Researchers frequently explore its reactivity and binding affinity in the context of medicinal chemistry, where it serves as a building block for more complex molecules.

One of the key areas of interest for [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often targeted in cancer therapy. The compound's structural features make it a promising candidate for modulating kinase activity, which aligns with current trends in precision medicine and personalized therapeutics. This has led to increased demand for high-purity samples of this compound in academic and industrial research settings.

In addition to its pharmaceutical applications, [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride is also explored in material science. Its heterocyclic framework can be incorporated into polymers or coatings to enhance properties like thermal stability or electronic conductivity. This versatility makes it a subject of interest for researchers working on advanced materials for electronics, sensors, and other high-tech applications.

The synthesis of [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for its applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate the compound's structure and purity.

Given the growing interest in heterocyclic compounds, [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride is frequently discussed in scientific literature and patent filings. Its potential to address unmet medical needs and contribute to innovative material solutions keeps it at the forefront of chemical research. For those sourcing this compound, it is essential to work with reputable suppliers who can provide detailed technical data and ensure compliance with regulatory standards.

In summary, [5-(Pyridin-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride (CAS No. 2287341-00-6) is a versatile and valuable compound with significant applications in pharmaceuticals and material science. Its unique structural features and potential for innovation make it a focal point for researchers aiming to develop next-generation therapies and advanced materials. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in cutting-edge research and development.